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Compound of Interest

Compound Name:
Ethyl 2-

hydroxycyclopentanecarboxylate

Cat. No.: B158189 Get Quote

This document provides immediate, procedural guidance for the safe handling and disposal of

Ethyl 2-hydroxycyclopentanecarboxylate, tailored for researchers, scientists, and drug

development professionals. The following protocols are designed to ensure operational safety

and proper waste management.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 2-hydroxycyclopentanecarboxylate is classified as causing serious eye irritation and is

harmful to aquatic life with long-lasting effects[1][2]. Therefore, adherence to appropriate safety

protocols is crucial.
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Property Value Source

Molecular Formula C8H14O3 [1]

Molecular Weight 158.2 g/mol [1]

Boiling Point 102-104 °C/11 mmHg [3]

Density 1.054 g/mL at 25 °C [3]

Flash Point 77 °C (170.6 °F) - closed cup [3]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling the chemical to

protect against splashes.[1][2]

[4]

Face shield

Recommended when there is

a significant risk of splashing.

[5][6]

Skin Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are suitable.

Inspect gloves for any tears or

holes before use.[7]

Protective clothing

A lab coat or chemical-

resistant apron should be worn

to protect against skin contact.

[1][4]

Closed-toe shoes
Required to protect feet from

spills.[5]

Respiratory Protection
Not typically required with

adequate ventilation

If working in a poorly ventilated

area or if mists are generated,

a NIOSH/MSHA approved

respirator should be worn.[4][8]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the necessary steps for safely handling Ethyl 2-
hydroxycyclopentanecarboxylate in a laboratory setting.
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Workflow for Handling Ethyl 2-hydroxycyclopentanecarboxylate

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Dispense the required amount of chemical

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Clean the work area

Segregate chemical waste

Dispose of in a labeled, sealed container

Follow institutional and local regulations for disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ethyl 2-hydroxycyclopentanecarboxylate.
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Experimental Protocol: Detailed Handling Methodology

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Ethyl 2-
hydroxycyclopentanecarboxylate before commencing any work.[9]

Ensure that a chemical fume hood is operational and available for use.

Verify that a safety shower and eyewash station are accessible and unobstructed.[9]

Put on all required personal protective equipment as detailed in the table above.

Handling:

Conduct all work with Ethyl 2-hydroxycyclopentanecarboxylate inside a certified

chemical fume hood to ensure adequate ventilation.[9]

When transferring the chemical, do so carefully to avoid splashing.

Keep the container tightly sealed when not in use to prevent the release of vapors.[9]

Avoid direct contact with skin, eyes, and clothing.[9] In case of accidental contact, follow

the first-aid measures outlined below.

Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water.[9][10]

Decontaminate the work surface with an appropriate cleaning agent.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Emergency and Disposal Plans
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9][10]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[9][10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

[2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

[10]

Spill Response

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste as hazardous chemical waste according to institutional and

local regulations.[9]

Disposal Plan

All waste containing Ethyl 2-hydroxycyclopentanecarboxylate must be considered

hazardous waste.

Collect all chemical waste in a clearly labeled, sealed, and chemically compatible container.

Do not mix with other incompatible waste streams.

Dispose of the chemical waste through a licensed waste disposal company, adhering to all

local and national regulations.[1][9] Contaminated packaging should also be disposed of as

hazardous waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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